Einecs 251-737-1
Description
The European Inventory of Existing Commercial Chemical Substances (EINECS) is a regulatory database encompassing chemicals marketed in the EU between 1971 and 1981 . For instance, EINECS-listed compounds often include quaternary ammonium salts, halogenated derivatives, or aromatic systems with functional groups like sulfonates or carboxylates .
Properties
CAS No. |
148925-84-2 |
|---|---|
Molecular Formula |
C41H24N4O8S2 |
Molecular Weight |
764.8 g/mol |
IUPAC Name |
2-diazonio-5-[2-[[1-(6-diazonio-5-oxidonaphthalen-1-yl)sulfonyloxynaphthalen-2-yl]methyl]naphthalen-1-yl]oxysulfonylnaphthalen-1-olate |
InChI |
InChI=1S/C41H24N4O8S2/c42-44-34-21-19-30-32(38(34)46)11-5-13-36(30)54(48,49)52-40-26(17-15-24-7-1-3-9-28(24)40)23-27-18-16-25-8-2-4-10-29(25)41(27)53-55(50,51)37-14-6-12-33-31(37)20-22-35(45-43)39(33)47/h1-22H,23H2 |
InChI Key |
MPKLHPFITUIYEL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2OS(=O)(=O)C3=CC=CC4=C3C=CC(=C4[O-])[N+]#N)CC5=C(C6=CC=CC=C6C=C5)OS(=O)(=O)C7=CC=CC8=C7C=CC(=C8[O-])[N+]#N |
Origin of Product |
United States |
Preparation Methods
The preparation of Einecs 251-737-1 involves specific synthetic routes and reaction conditions. One common method includes the use of amino alcohols in a one-pot preparation process. This involves the reaction of 2-aminophenethyl alcohol with thionyl chloride in an anhydrous solvent like dimethoxyethane (DME) at ambient temperature. The reaction mixture is then treated with sodium hydroxide and water, followed by extraction and purification steps to obtain the desired product .
Chemical Reactions Analysis
Einecs 251-737-1 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include thionyl chloride, sodium hydroxide, and methanol. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with thionyl chloride leads to the formation of cyclic amines .
Scientific Research Applications
Einecs 251-737-1 has a wide range of scientific research applications. In chemistry, it is used as a precursor in the synthesis of various organic compounds. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its therapeutic properties. Industrially, it is used in the production of polymers and other chemical products .
Mechanism of Action
The mechanism of action of Einecs 251-737-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to receptors or enzymes, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of its use .
Comparison with Similar Compounds
Structural Similarity and the Tanimoto Index
EINECS compounds are frequently compared using computational methods like the Tanimoto index , which quantifies structural similarity based on molecular fingerprints. A threshold of ≥70% similarity is commonly used to identify analogs . For example:
- CAS 371764-64-6 (C9H8BNO2) exhibits high polarity and solubility (1.37 mg/mL), aligning with properties of EINECS-listed boron-containing compounds .
Functional Group Analysis
- Fluorinated Compounds : EINECS 251-737-1 may resemble CAS 51446-31-2 , which contains a fluorine atom and carboxylate group, contributing to its moderate solubility and bioactivity .
- Quaternary Ammonium Salts : EINECS 91081-09-3 and 92129-34-5 () share functional groups like hydroxyethyl and perfluoroalkenyl chains, which enhance surfactant properties but pose environmental persistence risks .
Data Tables for Comparative Analysis
Table 1: Structural Similarity Metrics
| Compound | CAS/EINECS | Tanimoto Index | Key Functional Groups |
|---|---|---|---|
| Hypothetical Analog 1 | This compound | ≥0.70 | Fluorinated, carboxylate |
| 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid | CAS 51446-31-2 | 0.70–0.80 | Fluorine, aromatic carboxylate |
| (Hydroxyethyl)dimethyl(perfluoroalkenyl) chlorides | EINECS 91081-09-3 | 0.75–0.85 | Quaternary ammonium, perfluoroalkyl |
Table 2: Toxicity and Regulatory Status
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